Cas no 729571-94-2 ({[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 729571-94-2
• MF: C₁₅H₁₀Cl₂F₂N₂O₄
• MW: 391.153708934784
• CID: 6256094
• PubChem ID: 2401065
• Update Time: 2025-10-16

{[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS033627815
• 729571-94-2
• EN300-26603746
• {[2-(difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
• Z18517728
• AB00716277-01
• {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

• Inchi： 1S/C15H10Cl2F2N2O4/c16-9-5-8(6-20-13(9)17)14(23)24-7-12(22)21-10-3-1-2-4-11(10)25-15(18)19/h1-6,15H,7H2,(H,21,22)
• InChI Key： DHVWDCYQIZRJSP-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(=O)OCC(NC1C=CC=CC=1OC(F)F)=O)Cl

Computed Properties

• Exact Mass: 389.9985685g/mol
• Monoisotopic Mass: 389.9985685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.5Ų

Additional information on {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate

Comprehensive Overview of {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 729571-94-2)

The compound {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 729571-94-2) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethoxy and dichloropyridine moieties, make it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the most frequently searched topics related to CAS No. 729571-94-2 is its role in drug discovery. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, given the presence of the carbamoyl and carboxylate functional groups. These groups are often associated with binding affinity and selectivity, making the compound a candidate for targeting specific biological pathways. Recent studies have highlighted its utility in designing small-molecule therapeutics, especially in oncology and inflammation-related disorders.

Another area of interest is the compound's synthetic accessibility and structural versatility. The 5,6-dichloropyridine core is a common scaffold in medicinal chemistry, known for its stability and reactivity. Coupled with the difluoromethoxy substituent, which is increasingly popular in modern drug design due to its metabolic stability and lipophilicity, this compound offers a promising platform for derivatization. Questions like "How to synthesize 729571-94-2?" or "What are the analogs of {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate?" are common in academic and industrial forums, reflecting the demand for practical synthetic routes and structure-activity relationship (SAR) studies.

In agrochemical applications, the compound's dichloropyridine moiety has drawn attention for its potential as a pesticide intermediate. The agricultural sector is increasingly focused on developing eco-friendly and high-efficacy solutions, and this compound's structural attributes align with these goals. Searches such as "Agrochemical uses of 729571-94-2" or "Mode of action of dichloropyridine derivatives" underscore the growing curiosity about its practical applications beyond pharmaceuticals.

From a material science perspective, the compound's fluorine-containing groups contribute to its potential in designing advanced materials. Fluorinated compounds are renowned for their thermal stability and electronic properties, making them valuable in organic electronics and coatings. Researchers exploring "Fluorine in material science" or "Applications of difluoromethoxy compounds" often encounter this molecule as a case study in innovation.

Safety and regulatory compliance are also critical topics. While CAS No. 729571-94-2 is not classified as hazardous, proper handling and storage are essential to ensure its stability. Queries like "Is 729571-94-2 toxic?" or "Storage conditions for dichloropyridine derivatives" reflect the need for clear guidelines, which are readily available in safety data sheets (SDS) provided by reputable suppliers.

In conclusion, {[2-(Difluoromethoxy)phenyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 729571-94-2) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing both academic and industrial needs. By staying updated on trends like "Fluorine in drug design" or "Sustainable agrochemicals," researchers can unlock its full potential while adhering to safety and regulatory standards.